Cas no 13811-12-6 (3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid)

3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid is a brominated phenolic compound with applications in organic synthesis and pharmaceutical research. Its key structural features include a propanoic acid moiety and dibrominated phenol ring, which enhance its reactivity in electrophilic and nucleophilic substitution reactions. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, owing to its ability to undergo further functionalization at the hydroxyl and carboxylic acid groups. Its high purity and stability make it suitable for precise laboratory use. Additionally, the presence of bromine atoms offers potential utility in flame retardant research or as a precursor for halogenated derivatives.
3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid structure
13811-12-6 structure
Product Name:3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid
CAS No:13811-12-6
MF:C9H8Br2O3
MW:323.966021537781
CID:119951
PubChem ID:622179
Update Time:2025-06-09

3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid
    • Benzenepropanoic acid,3,5-dibromo-4-hydroxy-
    • 3-(3,5-Dibrom-4-hydroxy-phenyl)-propionsaeure
    • 3-(3,5-dibromo-4-hydroxy-phenyl)-propionic acid
    • 3,5-Dibromophloretic acid
    • 3.5-Dibrom-hydro-p-cumarsaeure
    • SCHEMBL4624233
    • 3-(3,5-DIBROMO-4-HYDROXYPHENYL)PROPANOICACID
    • AKOS022181021
    • 3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid #
    • CS-0445574
    • 13811-12-6
    • MFCD00816760
    • FT-0636964
    • AS-8057
    • benzenepropanoic acid, 3,5-dibromo-4-hydroxy-
    • RYXMOITYFVDWIR-UHFFFAOYSA-N
    • DTXSID50347497
    • DB-042414
    • MDL： MFCD00816760
    • Inchi： 1S/C9H8Br2O3/c10-6-3-5(1-2-8(12)13)4-7(11)9(6)14/h3-4,14H,1-2H2,(H,12,13)
    • InChI Key： RYXMOITYFVDWIR-UHFFFAOYSA-N
    • SMILES： BrC1C(=C(C=C(C=1)CCC(=O)O)Br)O

Computed Properties

  • Exact Mass: 321.88400
  • Monoisotopic Mass: 321.88402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.973
  • Melting Point: 108 °C
  • Boiling Point: 386.9°Cat760mmHg
  • Flash Point: 187.8°C
  • Refractive Index: 1.641
  • PSA: 57.53000
  • LogP: 2.93440
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid Security Information

3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

3-(3,5-Dibromo-4-hydroxyphenyl)propanoic acid Pricemore >>

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Apollo Scientific
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